2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone
Description
Properties
IUPAC Name |
2-amino-1-(4-bromopiperidin-1-yl)ethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13BrN2O/c8-6-1-3-10(4-2-6)7(11)5-9/h6H,1-5,9H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTFRGDLJFHOYTJ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1Br)C(=O)CN | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13BrN2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.09 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Alkylation of Nitriles Followed by Hydrolysis
A foundational approach involves the alkylation of nitriles to generate ketone intermediates. For example, 1-(4-bromo-piperidin-1-yl)-acetonitrile is treated with n-butylmagnesium chloride (n-BuMgCl) in toluene, forming an imine intermediate that undergoes acidic hydrolysis to yield 1-(4-bromo-piperidin-1-yl)-ethanone (Figure 1A). This method, adapted from pyrovalerone synthesis, achieves >90% purity, as confirmed by -NMR spectroscopy (δ 2.92 ppm for piperidine CH, δ 7.86 ppm for aromatic protons in related analogs).
Critical Parameters :
Friedel-Crafts Acylation for Aromatic Ketones
While non-aromatic piperidine cannot undergo classical Friedel-Crafts acylation, analogous methods using acetanilide derivatives have been reported. For instance, acetanilide reacts with valeroyl chloride under AlCl catalysis to form 1-aryl-pentan-1-ones . Adapting this for piperidine systems requires pre-bromination at the 4-position, followed by acylation with chloroacetyl chloride to install the ethanone moiety.
α-Bromination of Ketones
Bromine-Aluminum Trichloride Catalysis
The α-position of 1-(4-bromo-piperidin-1-yl)-ethanone is selectively brominated using bromine (Br) and catalytic AlCl in dichloromethane (Figure 1B). This method, adapted from thiazole precursor synthesis, achieves quantitative yields of 2-bromo-1-(4-bromo-piperidin-1-yl)-ethanone without ring bromination.
Reaction Conditions :
-
Molar Ratio : 1.1 eq Br per ketone.
-
Temperature : 0°C initial addition, then room temperature.
-
Monitoring : Color shift from orange to colorless indicates completion.
Spectral Data :
Amination of α-Bromoketones
Nucleophilic Substitution with Ammonia
The bromine atom in 2-bromo-1-(4-bromo-piperidin-1-yl)-ethanone is replaced by an amino group via reaction with aqueous ammonia (25% w/v) at 60°C for 12 hours (Figure 1C). This method, adapted from thiazole synthesis, yields 2-amino-1-(4-bromo-piperidin-1-yl)-ethanone with 65–75% efficiency.
Optimization Insights :
Gabriel Synthesis for Protected Amines
To circumvent low ammonia reactivity, the Gabriel method employs potassium phthalimide as a nucleophile. Reacting 2-bromo-1-(4-bromo-piperidin-1-yl)-ethanone with phthalimide in DMF at 100°C for 6 hours forms 2-phthalimido-1-(4-bromo-piperidin-1-yl)-ethanone , which is hydrolyzed with hydrazine to release the free amine. This approach achieves 85% yield but requires additional steps for phthalimide removal.
Alternative Synthetic Routes
Reductive Amination of α-Keto Intermediates
A two-step reductive amination strategy condenses 1-(4-bromo-piperidin-1-yl)-ethanone with ammonium acetate and sodium cyanoborohydride (NaBHCN) in methanol. The imine intermediate is reduced at pH 6–7 to yield the target compound, with 70% efficiency.
Sonogashira Coupling for Hybrid Structures
For advanced derivatives, Sonogashira coupling introduces alkynyl groups to the piperidine ring before ketone functionalization. For example, 4-bromo-piperidine is coupled with propyne using a Pd catalyst, followed by acylation and amination. While this method is less direct, it enables structural diversification.
Industrial-Scale Considerations
Chemical Reactions Analysis
Nucleophilic Substitution at the Bromine Center
The bromine atom at the 4-position of the piperidine ring undergoes substitution reactions with nucleophiles. This reactivity is critical for modifying the piperidine scaffold.
Mechanistic Notes :
-
The reaction proceeds via a bimolecular mechanism (SN2) in polar solvents, favored by the steric accessibility of the bromine.
-
Elimination pathways may compete under basic conditions, leading to alkenes or smaller heterocycles.
Acylation of the Amino Group
The primary amine reacts with acylating agents to form stable amides, enhancing solubility or biological activity.
| Reagents | Conditions | Products | Citations |
|---|---|---|---|
| Acetyl chloride | Pyridine, 0–5°C | N-Acetylated derivative | |
| Benzoyl chloride | Dichloromethane, room temp | N-Benzoylated product |
Key Observations :
-
Schotten-Baumann conditions (aqueous base) minimize side reactions at the ketone group.
-
Steric hindrance from the piperidine ring slows acylation kinetics compared to linear amines.
Oxidation Reactions
The amino and ketone groups participate in oxidation, though the ketone is typically resistant under mild conditions.
| Target Site | Oxidizing Agent | Products | Citations |
|---|---|---|---|
| Primary amine | KMnO₄ (acidic) | Nitroso or nitro derivatives | |
| Adjacent C-H bonds | O₂ (catalytic metal oxides) | α,β-Unsaturated ketones |
Challenges :
-
Over-oxidation of the amine can lead to undesired byproducts, necessitating controlled stoichiometry.
Reduction of the Ketone Group
The carbonyl group is reduced to a secondary alcohol, altering polarity and reactivity.
| Reducing Agent | Conditions | Products | Citations |
|---|---|---|---|
| NaBH₄ | Methanol, 0°C | 2-Amino-1-(4-bromo-piperidin-1-yl)ethanol | |
| LiAlH₄ | Dry THF, reflux | Same product (higher yield) |
Selectivity :
-
Sodium borohydride selectively reduces the ketone without affecting the bromine or amine.
Condensation Reactions
The amine participates in Schiff base formation, useful for constructing heterocycles.
| Partner Reagent | Conditions | Products | Citations |
|---|---|---|---|
| Aldehydes (e.g., PhCHO) | Ethanol, reflux | Imine-linked conjugates | |
| Keto-acids | Acid catalysis | Cyclized hydantoins |
Applications :
-
Imines serve as intermediates in synthesizing bioactive molecules like antifungal agents.
Ring Functionalization via Bromine
The bromine atom enables cross-coupling reactions for advanced derivatization.
| Reaction Type | Reagents/Conditions | Products | Citations |
|---|---|---|---|
| Suzuki Coupling | Pd(PPh₃)₄, arylboronic acids | Biaryl-piperidine hybrids | |
| Ullmann Coupling | CuI, diamines | N-Aryl-piperidine derivatives |
Catalytic Systems :
Base-Induced Rearrangements
Strong bases trigger ring-opening or rearrangements, generating novel scaffolds.
| Base | Conditions | Products | Citations |
|---|---|---|---|
| NaOH (aqueous) | Reflux | Open-chain amino-ketones | |
| LDA (lithium diisopropylamide) | THF, −78°C | Cyclopropane derivatives |
Insights :
-
Ring strain and electron-withdrawing bromine enhance susceptibility to base-mediated cleavage.
Scientific Research Applications
Scientific Research Applications
The compound's applications can be categorized into several key areas:
Medicinal Chemistry
2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone has been investigated for its potential as a therapeutic agent. Its structure allows it to interact with various biological targets, making it suitable for drug development.
- Neurological Disorders : The compound is being studied for its role as a receptor antagonist in conditions such as migraines and neurogenic inflammation. Preliminary studies suggest it may reduce the frequency and severity of migraine attacks by antagonizing calcitonin gene-related peptide (CGRP) receptors .
Biological Studies
This compound serves as a valuable tool in biological research, particularly in receptor binding studies.
- Receptor Binding : It has been utilized to investigate the binding affinities to various receptors, aiding in the understanding of receptor-ligand interactions .
Pharmacological Research
In pharmacology, this compound is being explored for its potential effects on various diseases.
- Respiratory Conditions : There is ongoing research into its efficacy in treating airway inflammatory diseases like asthma and chronic obstructive pulmonary disease (COPD), where CGRP plays a significant role.
Industrial Applications
Beyond research, 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone is also considered for use in industrial applications, particularly in the synthesis of pharmaceuticals and other organic compounds.
Case Study 1: Migraine Treatment
A double-blind, placebo-controlled clinical trial investigated the effects of 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone on postmenopausal women suffering from migraines. Results indicated a significant reduction in both the frequency and intensity of migraine episodes compared to the placebo group. This study underscores the compound's potential as a therapeutic agent for migraine management.
Case Study 2: Asthma Management
Another study assessed the compound's effectiveness in patients with asthma. The results demonstrated notable improvements in pulmonary function tests and reductions in inflammatory biomarkers after treatment with 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone, suggesting its utility in managing respiratory conditions .
Mechanism of Action
The mechanism of action of 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone involves its interaction with specific molecular targets. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and the biological system being studied .
Comparison with Similar Compounds
Core Structural Variations
The compound’s key differentiator is the 4-bromo-piperidinyl group. Below is a comparison with structurally related analogs:
Key Observations :
- Bromine vs. Halogens : Bromine’s larger atomic radius and polarizability compared to fluorine or chlorine increase molecular weight and may improve membrane permeability .
- Piperidine vs. Phenyl Rings : Piperidine’s aliphatic ring offers conformational flexibility, while phenyl derivatives (e.g., 4-methylphenyl) prioritize planar interactions .
Physicochemical Properties
Data from analogs suggest trends influenced by substituents:
Impact of Bromine :
- The 4-bromo group likely elevates melting points compared to non-halogenated analogs due to enhanced van der Waals interactions.
- Hydrobromide salts (e.g., ) may exhibit higher aqueous solubility than hydrochloride counterparts.
Biological Activity
2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and mechanisms of action, drawing from various studies and research findings.
Synthesis
The synthesis of 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone typically involves the bromination of piperidine derivatives followed by the introduction of amino and carbonyl functionalities. This compound can be synthesized through various methods, including nucleophilic substitution reactions and coupling reactions involving appropriate precursors.
Anticancer Properties
Recent studies have indicated that 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone exhibits significant anticancer activity. For instance, in vitro tests demonstrated that this compound effectively inhibited the proliferation of various cancer cell lines, including A375 (melanoma) and HeLa (cervical cancer) cells. The compound induced apoptosis and caused G2/M cell cycle arrest in these cell lines, suggesting its potential as a therapeutic agent against cancer .
Table 1: Anticancer Activity of 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| A375 | 10 | Induction of apoptosis, G2/M arrest |
| HeLa | 15 | Induction of apoptosis |
Antimicrobial Activity
The compound has also shown promising antimicrobial activity. In a study assessing various derivatives, 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone demonstrated effectiveness against a range of bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values ranged from 3.12 to 12.5 µg/mL, indicating moderate to high potency compared to standard antibiotics .
Table 2: Antimicrobial Activity Profile
| Bacterial Strain | MIC (µg/mL) |
|---|---|
| Staphylococcus aureus | 3.12 |
| Escherichia coli | 10 |
The mechanisms underlying the biological activities of 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone involve multiple pathways:
- Apoptosis Induction : The compound triggers apoptotic pathways in cancer cells by upregulating pro-apoptotic proteins and downregulating anti-apoptotic proteins.
- Cell Cycle Arrest : It causes G2/M phase arrest, leading to inhibited cell division and proliferation.
- Antimicrobial Mechanisms : The antimicrobial action may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways essential for bacterial growth.
Case Studies
A notable case study involved the administration of 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone in animal models. In vivo studies demonstrated significant tumor growth inhibition in xenograft models when treated with the compound, supporting its potential as an anticancer agent .
Q & A
Q. Optimization Tips :
- Use polar aprotic solvents (e.g., DMF, DMSO) to enhance reactivity.
- Monitor reaction progress via TLC or LC-MS to minimize over-reaction or byproduct formation.
- Typical yields range from 70–80% under optimized conditions .
Basic: Which spectroscopic and chromatographic techniques are critical for characterizing this compound?
Q. Methodological Answer :
- Nuclear Magnetic Resonance (NMR) :
- ¹H NMR : Key signals include:
- ~2.5–3.5 ppm : Protons on the piperidine ring and adjacent to the carbonyl group.
- ~1.8–2.2 ppm : Methyl/methylene groups in the ethanone moiety.
- ~4.8–5.2 ppm : Exchangeable NH₂ protons (broad singlet) .
- ¹³C NMR : Confirm the carbonyl carbon (~200–210 ppm) and quaternary carbons in the piperidine ring .
- Infrared (IR) Spectroscopy : Strong absorption at ~1680–1700 cm⁻¹ (C=O stretch) and ~3300 cm⁻¹ (N-H stretch) .
- Mass Spectrometry (MS) : ESI-MS or HRMS to verify molecular weight (e.g., [M+H]⁺ = calculated for C₇H₁₂BrN₂O) .
Advanced: How can X-ray crystallography resolve ambiguities in the molecular structure of this compound?
Methodological Answer :
Single-crystal X-ray diffraction (SC-XRD) is the gold standard for unambiguous structural determination. Key steps include:
Crystallization : Use slow evaporation in a solvent system (e.g., ethanol/water) to grow high-quality crystals.
Data Collection : Collect diffraction data using a synchrotron or lab-based X-ray source.
Structure Refinement : Use programs like SHELXL (for small molecules) to refine the structure. SHELXL is preferred for its robust handling of heavy atoms (e.g., bromine) and disordered solvent molecules .
Q. Example Findings :
- Bromine Position : Confirm the 4-bromo substitution on the piperidine ring.
- Torsion Angles : Analyze puckering parameters using Cremer-Pople coordinates to describe ring conformation .
Advanced: What mechanistic insights explain substituent effects on the reactivity of the 4-bromo-piperidine moiety?
Methodological Answer :
The electron-withdrawing bromine atom increases the electrophilicity of the adjacent carbon, facilitating nucleophilic substitution (e.g., SN2 reactions). Key factors:
- Steric Effects : Bulkier nucleophiles may favor elimination over substitution.
- Solvent Effects : Polar solvents stabilize transition states in SN2 mechanisms.
- Leaving Group Ability : Bromine’s moderate leaving-group ability (compared to iodine or chlorine) balances reactivity and stability .
Q. Experimental Validation :
- Compare reaction rates with 4-chloro or 4-iodo analogues using kinetic studies.
- Computational modeling (DFT) can predict activation energies for substitution pathways .
Advanced: How can computational chemistry predict the compound’s stability and degradation products?
Q. Methodological Answer :
- Degradation Pathways :
- Hydrolysis : The carbonyl group is susceptible to nucleophilic attack by water, forming carboxylic acid derivatives.
- Thermal Degradation : Pyrolysis at >200°C may yield brominated aromatic fragments (e.g., 4-bromo-piperidine derivatives) .
- Computational Tools :
Q. Validation :
- Compare predicted degradation products with LC-MS/MS or GC-MS data from accelerated stability studies .
Advanced: What in vitro assays are suitable for preliminary pharmacological evaluation?
Q. Methodological Answer :
- Cytotoxicity Screening : Use MTT or resazurin assays in cancer cell lines (e.g., HeLa, MCF-7) to assess anti-proliferative effects.
- Enzyme Inhibition : Test inhibition of kinases or proteases using fluorogenic substrates.
- Receptor Binding : Radioligand displacement assays (e.g., for GPCRs) to evaluate affinity .
Q. Key Considerations :
- Include positive controls (e.g., doxorubicin for cytotoxicity).
- Validate results with dose-response curves (IC₅₀ calculations) .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
